Cas no 2222512-02-7 (1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde)

• Product Name: 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde
• CAS No: 2222512-02-7
• MF: C₁₄H₁₉FN₂OSi
• MW: 278.397367715836
• CID: 5071135
• Update Time: 2025-05-20

1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde
• 1-[tert-butyl(dimethyl)silyl]-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde

• Inchi： 1S/C14H19FN2OSi/c1-14(2,3)19(4,5)17-7-6-10-11(9-18)12(15)8-16-13(10)17/h6-9H,1-5H3
• InChI Key： IQEZIMMFZPAXQM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)N1C=CC2=C(C=O)C(=CN=C12)F

Computed Properties

• Exact Mass: 278.12506793 g/mol
• Monoisotopic Mass: 278.12506793 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• Molecular Weight: 278.40

Additional information on 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde

1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde: A Comprehensive Overview

1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde (CAS No. 2222512-02-7) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The tert-butyldimethylsilyl (TBS) protecting group in 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde plays a crucial role in stabilizing the molecule and facilitating its use in various synthetic transformations. The TBS group is known for its ability to protect hydroxyl groups and can be easily removed under mild conditions, making it a versatile tool in organic synthesis. This protecting group is particularly useful in the context of fluorinated heterocycles, where maintaining the integrity of the fluorine atom is essential.

The fluoropyrrolo[2,3-b]pyridine core of the molecule is a key structural element that contributes to its biological activity. Fluorinated heterocycles are widely used in drug discovery due to their ability to modulate biological targets with high specificity and potency. The presence of a fluorine atom can significantly enhance the pharmacological properties of a molecule by altering its electronic and steric properties. In the case of 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde, the fluorine atom at the 5-position likely influences its binding affinity to specific receptors or enzymes.

The carbaldehyde functional group at the 4-position of the pyridine ring is another important feature of this compound. Aldehydes are reactive intermediates that can participate in a variety of chemical reactions, such as condensation reactions with amines or hydrazines to form imines or hydrazones. These derivatives can have diverse biological activities and are often used as building blocks for more complex molecules. The reactivity of the carbaldehyde group makes 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde an attractive starting material for the synthesis of bioactive compounds.

In recent years, several studies have explored the potential applications of 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde in medicinal chemistry. One notable area of research involves its use as a scaffold for the development of inhibitors targeting specific enzymes or receptors. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer cell proliferation. The researchers found that the fluorinated pyrrolopyridine core was crucial for achieving high selectivity and potency against the target enzyme.

Another area of interest is the use of 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde as a building block for prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The carbaldehyde group can be modified to form prodrugs that improve drug delivery and reduce side effects. A recent study published in Organic & Biomolecular Chemistry demonstrated that prodrugs derived from this compound showed enhanced bioavailability and reduced toxicity compared to their parent compounds.

The synthesis of 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde has been optimized using modern synthetic techniques to ensure high yields and purity. One common approach involves the sequential addition of reagents to build up the complex structure step by step. For instance, starting from commercially available 5-fluoroindole, chemists can introduce the tert-butyldimethylsilyl protecting group followed by cyclization to form the pyrrolopyridine core. The final step involves introducing the carbaldehyde group through an appropriate alkylation or oxidation reaction.

The stability and solubility properties of 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde have also been studied extensively. Researchers have found that this compound exhibits good stability under various conditions, making it suitable for long-term storage and use in laboratory settings. Additionally, efforts have been made to improve its solubility in aqueous media through chemical modifications or formulation strategies. This is particularly important for applications where high concentrations are required for biological assays or therapeutic purposes.

In conclusion, 1-(tert-Butyldimethylsilyl)-5-fluoropyrrolo[2,3-b]pyridine-4-carbaldehyde (CAS No. 2222512-02-7) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the tert-butyldimethylsilyl protecting group, fluorinated pyrrolopyridine core, and carbaldehyde functional group, make it an attractive starting material for the synthesis of bioactive derivatives. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses.